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A Technical Guide to the Physicochemical Properties of Vitamin E Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vitamin E acetate (a-tocopheryl acetate) is the esterified, more stable form of a-tocopherol, the
most biologically active form of vitamin E.[1] Due to the blocking of the phenolic hydroxyl group,
vitamin E acetate exhibits superior stability against oxidation, heat, and light compared to its
unesterified counterpart.[2] This enhanced stability makes it the preferred form for use in
dietary supplements and cosmetic formulations, where a longer shelf life is crucial.[3][4]

This technical guide provides an in-depth overview of the core physicochemical properties of
vitamin E acetate. It includes tabulated quantitative data, detailed experimental protocols for its
analysis, and visualizations of its bioactivation pathway and analytical workflows. The
information presented is intended to support researchers, scientists, and drug development
professionals in formulating, analyzing, and understanding the behavior of this vital compound.

Chemical Identity and Structure

Vitamin E acetate is the ester of a-tocopherol and acetic acid. It exists in natural (d-a-
tocopheryl acetate) and synthetic (dl-a-tocopheryl acetate) forms. The synthetic form is a
mixture of eight sterecisomers.[3][5] The RRR-a-tocopheryl acetate (d-form) is the most
common isomer and corresponds to the natural configuration.[3][6]
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e IUPAC Name: [(2R)-2,5,7,8-Tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyljchroman-6-yl]
acetate

e Molecular Formula: C31Hs203[7]
o CAS Numbers:
o d-a-tocopheryl acetate: [58-95-7][8][9]
o dl-a-tocopheryl acetate: [7695-91-2][8][9]

Physicochemical Properties

The physicochemical properties of vitamin E acetate can vary slightly depending on the
stereoisomeric form. The synthetic (dl) form and the natural (d) form have notably different
melting points.

Quantitative Data Summary

The following tables summarize the key physicochemical properties for both the d- and dI-
forms of a-tocopheryl acetate.

Table 1: General and Physical Properties
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dl-a-Tocopheryl

d-a-Tocopheryl

Property Reference(s)
Acetate Acetate

Molecular Weight 472.74 g/mol 472.74 g/mol [71[8][10]
Clear, yellow to ]

) Clear, yellow, viscous
Appearance greenish-yellow, ] o [819]
] ] oil that may solidify

viscous oll

Odor Practically odorless Practically odorless [819]

_ 0.953 - 0.96 g/mL at

Density 0.953 g/cm?3 [6][8][11]
20 °C

Melting Point -27.5°C ~25°Cto 28 °C [31[6][8]1[9]
Decomposes at 240

N ) °C (atm. pressure). Decomposes at 240

Boiling Point _ [3][1][6]
Boils under vacuum: °C (atm. pressure)
224 °C at 0.3 mmHg.

_ 1.4950-1.4972 at 20 1.4950-1.4972 at 20

Refractive Index [31[6][8]
°C °C

Log P (Octanol/Water) 12.2 10.8 (Computed) [10][12]

Table 2: Solubility Profile
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Solvent Solubility Reference(s)

Water Insoluble / Practically insoluble  [7]

Soluble / Freely Soluble /
Acetone o [31[5]1[9]
Miscible

Chloroform Soluble / Miscible [311519]

Soluble / Poorly soluble in
Ethanol ethanol; Freely soluble in [31I51I61[9]

anhydrous ethanol

Ether Soluble / Miscible [31[5]1I9]

Fats & Vegetable Oils Soluble / Miscible [319]

Hydrocarbons Miscible [3]
Stability

Vitamin E acetate is significantly more stable than a-tocopherol.[2] Its esterified form protects
the reactive phenolic hydroxyl group, rendering it resistant to oxidation from exposure to air and
light.[1] It is also stable towards heat.[13] However, it is unstable in the presence of strong
oxidizing agents and is susceptible to saponification (hydrolysis) under alkaline conditions.[14]
[8][13] For optimal shelf life, it should be stored in a light-proof, airtight container at
temperatures not exceeding 25 °C, where it is stable for at least 36 months.[14][13]

Bioactivation and Antioxidant Mechanism

Vitamin E acetate itself is biologically inactive as an antioxidant because its phenolic hydroxyl
group is blocked.[15] It functions as a prodrug, requiring in-vivo hydrolysis to release the active
a-tocopherol.[3][15]

In-Vivo Hydrolysis

Upon ingestion or topical application, vitamin E acetate is slowly hydrolyzed by esterases in the
intestine or skin to yield a-tocopherol and acetic acid.[3][1][15] In the context of digestion,
cholesteryl ester hydrolase has been identified as a key enzyme responsible for this
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conversion.[16] The efficiency of this hydrolysis and subsequent absorption can be influenced

by the food matrix.[16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172359#physicochemical-properties-of-vitamin-e-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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